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Compound of Interest

Compound Name: D-Leucinol

Cat. No.: B126090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

D-Leucinol, a chiral amino alcohol, is a valuable building block in the synthesis of

pharmaceuticals and other fine chemicals. Due to its reactive nature, a thorough understanding

of its safety and handling precautions is paramount for laboratory personnel. This guide

provides an in-depth overview of the known hazards, safe handling procedures, and

emergency response protocols for D-Leucinol, compiled from various safety data sheets and

chemical databases.

Hazard Identification and Classification
D-Leucinol is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are associated with its

potential to cause skin and eye irritation, and it is also classified as a combustible liquid.[1][2][3]

[4]

GHS Classification:

Skin Irritation: Category 2[2][5]

Serious Eye Irritation: Category 2A[2][3][5]

Specific Target Organ Toxicity (Single Exposure), Respiratory System: Category 3[5]

Flammable Liquids: Category 4 (Combustible liquid)[1][2][4]
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Pictograms:

Irritant[2]

Corrosive (in some classifications)[2]

Signal Word: Warning[2][3] or Danger[2]

Hazard Statements:

H227: Combustible liquid.[1][2][4]

H315: Causes skin irritation.[1][2][3][5]

H319: Causes serious eye irritation.[1][2][3][5]

H335: May cause respiratory irritation.[5][6]

H302: Harmful if swallowed (reported in some classifications).[2]

H314: Causes severe skin burns and eye damage (reported in some classifications).[2]

H318: Causes serious eye damage (reported in some classifications).[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of D-Leucinol is presented in the table

below. This information is crucial for safe storage and handling.
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Property Value References

Molecular Formula C₆H₁₅NO [1][2][7][8]

Molecular Weight 117.19 g/mol [1][2][7]

Appearance
Colorless to light yellow, clear

to viscous liquid
[3][5][8]

Boiling Point 198-200 °C at 768 mm Hg [5][7]

Flash Point
90 °C (194 °F) - 91 °C (196 °F)

(closed cup)
[3][5]

Density 0.917 g/mL at 25 °C [7]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with D-
Leucinol.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

vapors.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.[5][9]

Avoid contact with skin and eyes.[5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Take measures to prevent the buildup of electrostatic charge.[1][5]

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated place.[5]
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Keep the container tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Personal Protective Equipment (PPE)
A logical workflow for selecting and using appropriate PPE when handling D-Leucinol is
illustrated below.
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D-Leucinol Handling: PPE Workflow

Hazard Assessment

PPE Selection

Handling Procedure

Identify Hazards:
- Skin Irritation
- Eye Irritation

- Respiratory Irritation
- Combustible

Eye Protection:
Safety glasses with side shields or goggles

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Body Protection:
Lab coat

Respiratory Protection:
Use in a well-ventilated area or fume hood.

Respirator if ventilation is inadequate.

Inspect PPE before use

Don PPE correctly

Handle D-Leucinol

Doff and dispose of contaminated PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Personal Protective Equipment (PPE) selection and use.
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Emergency Procedures
In the event of an emergency, follow these procedures.

First-Aid Measures:

Exposure Route First-Aid Procedure References

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[5]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing. Get

medical attention if irritation

persists.

[5]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Get medical

attention.

[5]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Seek

medical attention.

[5]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The material is combustible and may explode when heated. Thermal

decomposition can produce irritating gases and vapors, including nitrogen oxides (NOx),

carbon monoxide (CO), and carbon dioxide (CO2).

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures:

In the event of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.
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D-Leucinol Spill Response Workflow

Ensure Immediate Safety

Evacuate non-essential personnel Ensure adequate ventilation Remove all sources of ignition

Don appropriate PPE

Contain the Spill

Use inert absorbent material
(e.g., sand, earth) Prevent entry into drains and waterways

Collect and Dispose

Collect absorbed material into a suitable,
closed container for disposal

Dispose of waste according to
local, state, and federal regulations

Decontaminate the Area

Clean the spill area with a suitable solvent

Ventilate the area

Click to download full resolution via product page

Caption: General workflow for responding to a D-Leucinol spill.
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Toxicological and Ecological Information
Toxicological Information:

Acute Toxicity: No specific acute toxicity data (e.g., LD50) is readily available for D-Leucinol.
[1] However, it is classified as potentially harmful if swallowed.[2]

Irritation and Corrosivity: Causes skin irritation and serious eye irritation.[1][3][5] May cause

respiratory irritation.[5]

Sensitization: No information available.

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.[10]

Other Effects: Symptoms of overexposure may include headache, dizziness, tiredness,

nausea, and vomiting. The toxicological properties have not been fully investigated.[1]

Ecological Information:

Ecotoxicity: No data is available.[1] It is advised not to empty it into drains.

Persistence and Degradability: No information available.

Bioaccumulation: No information available.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Disposal should be in accordance with local, state, and federal

environmental regulations.

Conclusion
D-Leucinol is a valuable chemical intermediate that requires careful handling due to its

potential hazards. By adhering to the safety precautions outlined in this guide, researchers and

scientists can minimize their risk of exposure and ensure a safe working environment. Always

consult the most up-to-date Safety Data Sheet (SDS) from your supplier before handling this

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Leucinol - Safety Data Sheet [chemicalbook.com]

2. D(-)-Leucinol | C6H15NO | CID 2724002 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. D-(-)-Leucinol | 53448-09-2 | TCI EUROPE N.V. [tcichemicals.com]

4. D-(-)-Leucinol | 53448-09-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

5. cdhfinechemical.com [cdhfinechemical.com]

6. D(-)-Leucinol, 97%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

7. chembk.com [chembk.com]

8. chemimpex.com [chemimpex.com]

9. benchchem.com [benchchem.com]

10. (+)-Leucinol|MSDS [dcchemicals.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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